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Compound of Interest

Compound Name: Fenobucarb-d3

Cat. No.: B12407641

In-Depth Technical Guide to Fenobucarb-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the isotopic analog of
Fenobucarb, Fenobucarb-d3. It includes key chemical properties, detailed experimental
protocols for its analysis, and an exploration of the toxicological pathways associated with the
parent compound, Fenobucarb.

Core Chemical and Physical Data

Fenobucarb-d3 is the deuterium-labeled form of Fenobucarb, a carbamate insecticide. The
inclusion of deuterium atoms makes it a valuable internal standard for quantitative analysis by
methods such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS).

Property Value Source(s)
CAS Number 2662756-72-9 [11[2]
Molecular Formula C12H14D3NO:2 [1][2]
Molecular Weight 210.29 g/mol [1]
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Toxicological Profile of Fenobucarb

Fenobucarb, the parent compound of Fenobucarb-d3, is a known cholinesterase inhibitor. Its
mechanism of toxicity involves the reversible inhibition of acetylcholinesterase (AChE), an
enzyme crucial for the breakdown of the neurotransmitter acetylcholine. This inhibition leads to
an accumulation of acetylcholine at the synapses, causing overstimulation of the nervous
system.

Recent studies, particularly using zebrafish as a model organism, have elucidated further
toxicological pathways. Exposure to Fenobucarb has been shown to induce developmental
neurotoxicity through mechanisms involving inflammation, oxidative stress, cellular
degeneration, and apoptosis. Key observations include increased production of reactive
oxygen species (ROS) and the activation of caspase-3 and caspase-9, which are critical
executioner and initiator caspases in the apoptotic pathway, respectively.

Signaling Pathway of Fenobucarb-Induced Neurotoxicity

The following diagram illustrates the proposed signaling cascade leading to neurotoxicity upon
exposure to Fenobucarb.
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Conceptual Signaling Pathway of Fenobucarb-Induced Neurotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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